2-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-methyl-2-oxoacetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-N-methyl-2-oxoacetamide
• InChI: InChI=1S/C15H15FN2O2/c1-9-8-13(14(19)15(20)17-3)10(2)18(9)12-6-4-11(16)5-7-12/h4-8H,1-3H3,(H,17,20)
• InChI Key: PTAPYJUDCKTRLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)F)C)C(=O)C(=O)NC
• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.29 g/mol

Description

The compound is a complex organic molecule that contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The pyrrole ring is substituted with a 4-fluorophenyl group and a 2,5-dimethyl group. The molecule also contains a N-methyl-2-oxoacetamide group.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, pyrrole derivatives can be synthesized through various methods, including multi-component reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as X-ray crystallography. The fluorophenyl group, dimethyl group, and N-methyl-2-oxoacetamide group would contribute to the overall geometry and electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the pyrrole ring and the various substituents. The electron-rich nature of the pyrrole ring could make it susceptible to electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Techniques such as infrared spectroscopy, nuclear magnetic resonance spectroscopy, and mass spectrometry could be used to characterize the compound.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, and this compound is no exception. .
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Anti-Inflammatory and Analgesic Properties

• Certain indole derivatives, including those containing the fluorophenyl group, exhibit anti-inflammatory and analgesic activities. .

Antitubercular Activity

• The compound’s structure suggests it might have antitubercular properties. .

Drug Development

• The indole scaffold has historically contributed to synthetic drug molecules. .

Future Directions

Future research could involve further exploration of the synthesis, characterization, and potential applications of this compound. This could include studying its reactivity, investigating its potential biological activity, and optimizing its synthesis.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It is known that indole derivatives interact with their targets, leading to changes that result in their various biological activities .

Biochemical Pathways

Indole derivatives are known to affect multiple pathways, leading to their diverse biological activities .

Result of Action

It is known that indole derivatives have diverse biological activities, suggesting that they have a range of molecular and cellular effects .